1-(9-methyl-3-{(Z)-[3-(3-methylbutyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide

Specification

• Molecular Formula: C24H29N5O3S2
• Molecular Weight: 499.7 g/mol
• IUPAC Name: 1-[9-methyl-3-[(Z)-[3-(3-methylbutyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-4-oxopyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C24H29N5O3S2/c1-14(2)6-12-29-23(32)18(34-24(29)33)13-17-21(27-10-7-16(8-11-27)19(25)30)26-20-15(3)5-4-9-28(20)22(17)31/h4-5,9,13-14,16H,6-8,10-12H2,1-3H3,(H2,25,30)/b18-13-
• Standard InChI Key: AMLPOJDCOPNQJW-AQTBWJFISA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCC(C)C)N4CCC(CC4)C(=O)N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCC(C)C)N4CCC(CC4)C(=O)N

Introduction

The compound 1-(9-methyl-3-{(Z)-[3-(3-methylbutyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide is a complex organic molecule featuring a combination of thiazolidine, pyridopyrimidine, and piperidine moieties. This structure suggests potential applications in medicinal chemistry, particularly due to its unique arrangement of functional groups which contribute to its chemical reactivity and biological activity.

Synthesis

The synthesis of such complex heterocyclic compounds typically involves multi-step organic reactions. These processes require careful control over reaction conditions, including temperature, solvent choice, and pH levels, to optimize yields. Techniques like thin-layer chromatography (TLC) are often used to monitor the progress of the reactions.

Potential Applications

Compounds with similar structures have shown potential in medicinal chemistry due to their antimicrobial and anticancer properties. The unique combination of functional groups in 1-(9-methyl-3-{(Z)-[3-(3-methylbutyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide suggests it could also have therapeutic applications.

Research Findings

While specific research findings on this exact compound are not available, related compounds have been studied for their biological activities. For instance, compounds with thiazolidine and pyridopyrimidine moieties have been investigated for their antimicrobial and anticancer properties. The inclusion of a piperidine ring in the structure could further enhance its interaction with biological targets, such as enzymes or receptors, potentially leading to various therapeutic effects.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
7-methyl-3-{(Z)-[3-(3-methylbutyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	C23H29N5O2S2	Contains a phenylpiperazine ring instead of piperidine
3-{(Z)-[3-(3-methylbutyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	C21H24N4O2S3	Features a thiomorpholine instead of piperidine
1-(9-methyl-3-{(Z)-[3-(3-methylbutyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide	Not specified	Includes a piperidine ring with a carboxamide group